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Compound of Interest

Compound Name: GNE 220 hydrochloride

Cat. No.: B2853846 Get Quote

Introduction

GNE 220 hydrochloride is a potent and selective inhibitor of Mitogen-Activated Protein Kinase

Kinase Kinase Kinase 4 (MAP4K4), with a reported IC50 of 7 nM.[1][2] Its utility in cell-based

assays and other in vitro experiments necessitates the accurate preparation of stock solutions.

Dimethyl sulfoxide (DMSO) is a common solvent for GNE 220 hydrochloride due to its good

solubilizing properties for many organic molecules.[1][2][3][4] These application notes provide a

detailed protocol for the preparation, storage, and handling of GNE 220 hydrochloride stock

solutions in DMSO for research purposes.

Physicochemical Properties
A summary of the relevant physicochemical data for GNE 220 hydrochloride is presented in

the table below.
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Property Value Source

CAS Number 2448286-21-1 [1]

Molecular Formula C₂₅H₂₇ClN₈ [1]

Molecular Weight 474.99 g/mol [1][3][5]

Appearance Solid Powder [1]

Purity ≥98% [1]

Solubility in DMSO 5.4 mg/mL (11.37 mM) [1][2][3][4]

Solubility in H₂O 5.0 mg/mL (10.53 mM) [1][2][3]

Note: Dissolution in both DMSO and water may require ultrasonication to facilitate the process.

[1][2][3][4]

Signaling Pathway Context
GNE 220 hydrochloride selectively inhibits MAP4K4, a member of the Ste20-like kinase

family. MAP4K4 is involved in various cellular processes, including cell motility and cytoskeletal

regulation. Its inhibition can impact downstream signaling cascades.

GNE 220 HCl MAP4K4
Downstream Signaling

(e.g., JNK pathway,
Cytoskeletal Regulation)

Click to download full resolution via product page

GNE 220 hydrochloride inhibits MAP4K4 signaling.

Experimental Protocol: Preparation of a 10 mM GNE
220 Hydrochloride Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of GNE 220 hydrochloride
in DMSO.
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GNE 220 hydrochloride (solid powder)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile pipette tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Stock Solution Calculation
To prepare a 10 mM stock solution, the required mass of GNE 220 hydrochloride is calculated

using its molecular weight (474.99 g/mol ).

Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 474.99 g/mol * 1000 mg/g

Mass (mg) = 4.75 mg

Therefore, 4.75 mg of GNE 220 hydrochloride is needed to prepare 1 mL of a 10 mM stock

solution.

Step-by-Step Procedure
Preparation: Before starting, allow the GNE 220 hydrochloride vial and the DMSO to

equilibrate to room temperature. This is particularly important for DMSO, as it can absorb

atmospheric moisture when cold, which might affect the compound's stability and solubility.

[2]
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Weighing: Carefully weigh out 4.75 mg of GNE 220 hydrochloride powder using an

analytical balance and transfer it into a sterile microcentrifuge tube or an appropriate vial.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the GNE 220
hydrochloride.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to initiate dissolution.

To ensure complete dissolution, place the tube in a bath sonicator and sonicate for 5-10

minutes.[1][2][3][4] The solution should become clear. Visually inspect the solution against

a light source to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Storage:

For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1][2]

Ensure the storage containers are tightly sealed to prevent moisture absorption and are

protected from light.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the GNE 220
hydrochloride stock solution.
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Preparation

Dissolution

Storage

1. Weigh 4.75 mg
GNE 220 HCl

2. Add 1 mL DMSO

3. Vortex Thoroughly

4. Sonicate to
Clarify Solution

5. Aliquot into
Single-Use Volumes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for GNE 220 hydrochloride stock preparation.

Safety Precautions
Always handle GNE 220 hydrochloride and DMSO in a well-ventilated area or a chemical

fume hood.
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Wear appropriate personal protective equipment, including gloves, a lab coat, and safety

glasses.

Consult the Safety Data Sheet (SDS) for GNE 220 hydrochloride and DMSO before

handling.

DMSO is a powerful solvent and can facilitate the absorption of chemicals through the skin.

Avoid direct contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2853846?utm_src=pdf-body
https://www.benchchem.com/product/b2853846?utm_src=pdf-custom-synthesis
https://www.xcessbio.com/products/m20707
https://www.medchemexpress.com/GNE_220_Hydrochloride.html
https://labsolu.ca/product/gne-220-hydrochloride/
https://www.cnreagent.com/s/sv57165.html
https://www.biocompare.com/11119-Chemicals-and-Reagents/18316463-GNE-220-hydrochloride/
https://www.benchchem.com/product/b2853846#preparing-gne-220-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b2853846#preparing-gne-220-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b2853846#preparing-gne-220-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b2853846#preparing-gne-220-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2853846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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